Cas no 2228613-54-3 (3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228613-54-3
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6299413
• PubChem ID: 165702908
• Update Time: 2025-05-19

3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1906573
• 2228613-54-3

• Inchi： 1S/C11H13BrN2O2/c1-11(2)9(10(11)13)6-3-7(12)5-8(4-6)14(15)16/h3-5,9-10H,13H2,1-2H3
• InChI Key： DBUOWWGNWJTKJW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C(C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

3-(3-Bromo-5-Nitrophenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, with the CAS number 2228613-54-3, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a bromine atom, a nitro group, and an amine functional group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, catalysis, and advanced materials.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropane ring in this molecule is particularly interesting due to its inherent strain and reactivity. This strain can be harnessed to design molecules with unique pharmacokinetic properties or to serve as intermediates in complex organic syntheses. The presence of the bromine atom and the nitro group further enhances the molecule's reactivity and selectivity in various chemical transformations.

The synthesis of 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the bromine and nitro groups is achieved through electrophilic substitution reactions, which are well-established in organic chemistry. The cyclopropane ring is then formed via a [2+1] cycloaddition reaction or other ring-closing techniques, depending on the specific synthetic pathway chosen.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The combination of an amine group and an aromatic ring with electron-withdrawing substituents makes it an attractive candidate for designing bioactive molecules. Recent research has explored its role in inhibiting certain enzymes and its ability to modulate cellular signaling pathways. These findings suggest that further investigation into its pharmacological properties could lead to novel therapeutic agents.

In addition to its biological applications, this compound has shown promise in catalytic processes. The amine group can act as a nucleophile or base, enabling it to participate in various catalytic cycles. For instance, it has been used as a ligand in transition metal-catalyzed reactions, where it facilitates selective bond formation and enhances reaction efficiency. This versatility underscores its importance as a tool in modern catalysis.

The physical properties of 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine are also worth noting. Its melting point and solubility characteristics make it suitable for use in both solution-phase and solid-state reactions. Furthermore, its stability under various reaction conditions ensures that it can be handled safely in laboratory settings.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, which highlights the need for careful handling and disposal to minimize environmental impact.

In conclusion, 3-(3-bromo-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.